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Compound of Interest
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Cat. No.: B166759 Get Quote

Welcome to the Technical Support Center for Tebutam. This resource is designed for

researchers, scientists, and crop protection professionals to provide in-depth guidance on

improving the selectivity of Tebutam in key agricultural systems, including brassicas, oilseed

rape, and sunflowers. Here you will find troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and quantitative data to support your research and

development efforts.

Section 1: Frequently Asked Questions (FAQs)
This section addresses common questions and issues encountered during the experimental

use of Tebutam.

Q1: What is the mode of action of Tebutam and which crops is it registered for?

A1: Tebutam is a selective, pre-emergence herbicide. Its primary mode of action is the

inhibition of microtubule assembly in susceptible plant species.[1] This disruption of cell division

is particularly effective against germinating broadleaf and grassy weeds. Tebutam is used for

weed control in a variety of crops, including brassicas (like cabbage and broccoli), oilseed rape,

sunflowers, peanuts, tomatoes, soybeans, cotton, and tobacco.[1]

Q2: I am observing unexpected injury in my crop following a Tebutam application. What are the

typical symptoms of Tebutam injury?
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A2: Tebutam is a seedling growth inhibitor affecting root development.[2] Injury symptoms in

susceptible plants or in tolerant crops under certain stress conditions can include:

Stunted growth: Plants may fail to emerge from the soil or exhibit significantly reduced

growth.[2]

Root abnormalities: Lateral roots may be short, thick, and swollen.[2][3] In some cases,

callus tissue may form at the base of the stem, particularly in soybeans.[2]

Shoot symptoms: Grass shoots may appear short, thick, and exhibit a reddish or purplish

discoloration. Broadleaf plants might show swollen and cracked hypocotyls (the area below

the cotyledons).[2]

Q3: My Tebutam application is not effectively controlling the target weeds. What factors could

be contributing to reduced efficacy?

A3: Several factors can influence the efficacy of pre-emergence herbicides like Tebutam:

Soil Moisture: Adequate rainfall (10-15mm) is generally required within a short period after

application to move Tebutam into the weed germination zone.[4] Dry conditions following

application can lead to reduced weed control.[5] Conversely, excessive rainfall on certain soil

types can leach the herbicide below the target zone.[6]

Soil Type and Organic Matter: Soil organic matter is a primary adsorbent of non-ionic

herbicides like Tebutam.[7][8] Higher organic matter and clay content can bind the herbicide,

reducing its availability for weed uptake and potentially lowering efficacy.[7][9][10] Application

rates may need to be adjusted based on soil texture and organic matter content.[2][11]

Weed Spectrum: Tebutam is effective against a specific spectrum of weeds, including

barnyardgrass, hairy crabgrass, blackgrass, wild oats, and red dead-nettle.[1] It may not

control all weed species present in the field.

Application Timing: As a pre-emergence herbicide, Tebutam must be applied before weed

seedlings emerge. Applications made to emerged weeds will not be effective.[4]

Q4: Can I tank-mix Tebutam with other herbicides to broaden the weed control spectrum?
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A4: Tank-mixing Tebutam with other herbicides can be an effective strategy to control a wider

range of weeds. However, it is crucial to ensure the compatibility of the tank-mix partners.

Incompatibility can lead to reduced efficacy (antagonism) or increased crop injury (synergism).

[2][12] Always perform a jar test to check for physical incompatibility before mixing in the spray

tank.[2] It is also recommended to consult product labels and local extension services for

recommended tank-mix partners for your specific crop and target weeds. For instance, in

sunflowers, Tebutam could potentially be tank-mixed with herbicides like sulfentrazone or

pendimethalin for broader spectrum control, but this would require specific compatibility and

crop safety trials.[13]

Q5: What are the crop rotation restrictions I should be aware of after using Tebutam?

A5: Herbicide carryover can affect subsequent sensitive crops. The persistence of Tebutam in

the soil is influenced by factors such as soil type, organic matter, pH, and microbial activity.[9]

Always consult the product label for specific crop rotation restrictions. Planting a sensitive crop

before the recommended interval has passed can lead to significant crop injury.

Section 2: Troubleshooting Guides
This section provides a structured approach to diagnosing and resolving common issues.

Troubleshooting Unexpected Crop Injury
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Symptom Potential Cause Troubleshooting Steps

Stunted plants, poor

emergence, swollen or

clubbed roots.

Tebutam Injury: Application

rate too high for soil type;

Overlapping spray patterns;

Unfavorable environmental

conditions (e.g., cool, wet

soils) slowing crop metabolism

and increasing uptake.

1. Review Application Records:

Verify the application rate,

date, and equipment

calibration. 2. Scout the Field:

Look for patterns of injury. Is it

uniform, in streaks (overlap), or

in specific soil types (e.g.,

sandy knolls with low organic

matter)? 3. Soil and Weather

Analysis: Evaluate soil type,

organic matter content, and

pH. Review weather data

(temperature, rainfall) following

application. 4. Consult Product

Label: Check for any specific

warnings related to your soil

type or environmental

conditions.

General yellowing, necrosis, or

burning of leaves.

Not Typical of Tebutam Injury:

Tebutam primarily affects root

and seedling growth. These

symptoms may indicate injury

from a different herbicide

group (e.g., photosystem II

inhibitors, PPO inhibitors) due

to tank contamination or drift.

1. Inspect Sprayer Cleanout

Records: Check for potential

contamination from previously

used herbicides. 2. Evaluate

Injury Pattern: Does the injury

appear in a pattern consistent

with sprayer movement or drift

from an adjacent field? 3.

Identify Symptoms: Compare

symptoms with herbicide injury

guides for other modes of

action.

Troubleshooting Poor Weed Control
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Issue Potential Cause Troubleshooting Steps

Weeds emerging soon after

application.

Lack of Activation: Insufficient

rainfall or irrigation after

application to move Tebutam

into the weed germination

zone.

1. Review Rainfall Data: Check

precipitation records for the 7-

10 days following application.

2. Consider Rescue

Treatment: If weeds have

emerged, a post-emergence

herbicide application may be

necessary. Consult

recommendations for your

crop.

Certain weed species are not

controlled.

Weed Spectrum: The emerged

weeds may not be on the

Tebutam control spectrum.

1. Identify Escaped Weeds:

Correctly identify the weed

species that were not

controlled. 2. Consult Weed

Control Guide: Check if the

identified weeds are listed as

controlled by Tebutam. 3. Plan

for Future Applications:

Consider tank-mixing with

another herbicide or using a

sequential application to

control the escaped species.
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Poor control in specific areas

of the field.

Soil Variability: Areas with high

organic matter or high clay

content may have reduced

Tebutam availability.

1. Map Weed Escapes: Note if

the uncontrolled weeds are

concentrated in areas with

different soil characteristics. 2.

Soil Sampling: Take soil

samples from affected and

unaffected areas to analyze for

organic matter and texture. 3.

Adjust Future Applications:

Consider variable rate

applications or higher rates in

areas with high adsorptive

capacity, if the label allows.

Section 3: Quantitative Data Summary
Quantitative data for Tebutam's specific selectivity and efficacy is not readily available in the

public domain. The following tables provide a template for how such data would be presented.

Researchers are encouraged to conduct their own trials to generate data specific to their

conditions.

Table 1: Hypothetical Crop Injury Ratings for Tebutam in Oilseed Rape at 28 Days After

Emergence (DAE)

Tebutam Rate (g a.i./ha)
Soil Type: Sandy Loam
(1.5% OM) - Injury (%)

Soil Type: Clay Loam
(4.0% OM) - Injury (%)

X (Low Rate) 5 - 10 0 - 5

2X (Medium Rate) 15 - 25 5 - 10

4X (High Rate) 30 - 50 15 - 25

Injury ratings are on a scale of

0 (no injury) to 100 (complete

crop death).

Table 2: Hypothetical Weed Control Efficacy of Tebutam at 56 Days After Application (DAA)
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Tebutam Rate (g
a.i./ha)

Blackgrass Control
(%)

Red Dead-nettle
Control (%)

Wild Oat Control
(%)

X (Low Rate) 80 - 85 85 - 90 75 - 80

2X (Medium Rate) 90 - 95 95 - 99 85 - 90

4X (High Rate) > 95 > 99 > 90

Section 4: Experimental Protocols
Protocol for Evaluating the Selectivity of Pre-emergence
Herbicides in Canola (Oilseed Rape)
Objective: To determine the crop safety and weed control efficacy of Tebutam applied pre-

emergence in canola.

Materials:

Canola seed (variety appropriate for the region)

Tebutam herbicide formulation

Calibrated research plot sprayer

Appropriate adjuvants (if required by the label)

Plot stakes, flags, and measuring tapes

Data collection sheets or electronic device

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Minimum of 2m x 10m to allow for accurate application and assessment.

Treatments:
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Untreated Control (weedy check)

Weed-free Control (maintained by hand weeding or a non-residual post-emergence

herbicide)

Tebutam at multiple rates (e.g., 0.5X, 1X, 2X, and 4X the proposed label rate).

Procedure:

Site Selection: Choose a field with uniform soil type and a known history of target weed

populations.

Seedbed Preparation: Prepare a fine, firm seedbed to ensure good seed-to-soil contact and

uniform herbicide application.

Planting: Sow canola seed at the recommended depth and seeding rate for the region.

Herbicide Application:

Apply herbicide treatments within 48 hours of planting, before crop or weed emergence.

Use a calibrated research plot sprayer with appropriate nozzles to ensure uniform

coverage.

Record environmental conditions at the time of application (temperature, wind speed, soil

moisture).

Data Collection:

Crop Injury: Visually assess crop injury at 7, 14, 28, and 56 days after emergence (DAE)

using a 0-100% scale (0 = no injury, 100 = complete death). Note any stunting,

discoloration, or stand reduction.

Weed Control: Visually rate the percent control of each target weed species at 28 and 56

days after application (DAA) compared to the untreated control.

Weed Density and Biomass (Optional): At a specified time point (e.g., 56 DAA), count the

number of weeds per unit area (e.g., 0.25 m²) and collect the above-ground biomass. Dry
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and weigh the biomass for quantitative analysis.

Crop Yield: Harvest the center of each plot and determine the grain yield, adjusting for

moisture content.

Data Analysis:

Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a means separation test (e.g., Fisher's LSD or Tukey's HSD) to compare treatment

means for crop injury, weed control, and yield.

Section 5: Visualizations
Logical Workflow for Troubleshooting Tebutam
Performance Issues
Caption: Troubleshooting workflow for Tebutam performance issues.

Signaling Pathway of Tebutam's Mode of Action

Tebutam

Tubulin DimersBinds to Tubulin

Microtubule PolymerInhibits Polymerization

Polymerization

Cell Division (Mitosis)
Essential for Spindle Formation

Root & Shoot Elongation
Leads to

Seedling Death
Cessation leads to

Click to download full resolution via product page

Caption: Tebutam's mode of action: inhibition of microtubule formation.

This Technical Support Center provides a foundational resource for understanding and

optimizing the use of Tebutam. As with any agricultural chemical, it is imperative to read and

follow all label instructions and consult with local agricultural experts for recommendations

tailored to your specific conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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